Cas no 1806940-61-3 (4-(Difluoromethyl)-3-hydroxy-2-nitropyridine-5-acetonitrile)

• Product Name: 4-(Difluoromethyl)-3-hydroxy-2-nitropyridine-5-acetonitrile
• CAS No: 1806940-61-3
• MF: C₈H₅F₂N₃O₃
• MW: 229.140408277512
• CID: 4805083
• Update Time: 2025-10-29

4-(Difluoromethyl)-3-hydroxy-2-nitropyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-hydroxy-2-nitropyridine-5-acetonitrile

• Inchi： 1S/C8H5F2N3O3/c9-7(10)5-4(1-2-11)3-12-8(6(5)14)13(15)16/h3,7,14H,1H2
• InChI Key： XJQPRAYJVOUVLZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(C([N+](=O)[O-])=NC=C1CC#N)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• XLogP3: 1.5
• Topological Polar Surface Area: 103

Additional information on 4-(Difluoromethyl)-3-hydroxy-2-nitropyridine-5-acetonitrile

Comprehensive Overview of 4-(Difluoromethyl)-3-hydroxy-2-nitropyridine-5-acetonitrile (CAS No. 1806940-61-3)

The compound 4-(Difluoromethyl)-3-hydroxy-2-nitropyridine-5-acetonitrile (CAS No. 1806940-61-3) is a highly specialized chemical entity that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique molecular structure, featuring a difluoromethyl group, a hydroxy substituent, and a nitro functionality, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its pyridine core serves as a key scaffold for designing inhibitors targeting various enzymes and receptors.

In recent years, the demand for fluorinated compounds like 4-(Difluoromethyl)-3-hydroxy-2-nitropyridine-5-acetonitrile has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to incorporate fluorine atoms into drug candidates to improve their pharmacokinetic properties. The compound’s nitropyridine moiety also contributes to its reactivity, enabling diverse chemical transformations that are critical for developing novel therapeutics. As such, it has become a focal point in studies exploring small-molecule inhibitors and agrochemical intermediates.

From an industrial perspective, CAS No. 1806940-61-3 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory pressures to minimize environmental impact, researchers are investigating eco-friendly methods to produce this compound. Topics like catalytic reduction of nitro groups and solvent-free reactions are frequently associated with its synthesis, reflecting the broader shift toward sustainable practices in chemical manufacturing.

The compound’s relevance extends to the agrochemical sector, where its structural features are leveraged to develop next-generation crop protection agents. The difluoromethyl group, in particular, is known to enhance the bioactivity of pesticides and herbicides, making 4-(Difluoromethyl)-3-hydroxy-2-nitropyridine-5-acetonitrile a valuable building block. This has led to increased searches for nitropyridine derivatives and fluorinated agrochemicals, as farmers and manufacturers seek more efficient and environmentally benign solutions.

In the realm of academic research, CAS No. 1806940-61-3 is frequently cited in studies exploring structure-activity relationships (SAR). Its modular design allows for systematic modifications, enabling scientists to fine-tune biological activity. This has sparked interest in computational chemistry, where molecular docking and QSAR modeling are used to predict its interactions with biological targets. Such approaches are pivotal in accelerating drug discovery and reducing reliance on trial-and-error methods.

Another area of growing interest is the compound’s potential role in material science. The nitropyridine core, combined with its acetonitrile side chain, offers opportunities for designing functional materials with applications in electronics and catalysis. Researchers are exploring its use in organic semiconductors and ligand design, further expanding its utility beyond traditional chemical domains.

Given its multifaceted applications, 4-(Difluoromethyl)-3-hydroxy-2-nitropyridine-5-acetonitrile is often the subject of patent filings and proprietary research. Companies specializing in fine chemicals and custom synthesis frequently highlight its availability as a high-purity intermediate, catering to the needs of pharmaceutical and agrochemical clients. This underscores its commercial viability and the competitive landscape surrounding its production.

In summary, 4-(Difluoromethyl)-3-hydroxy-2-nitropyridine-5-acetonitrile (CAS No. 1806940-61-3) represents a convergence of innovation in chemistry, biology, and materials science. Its adaptability and relevance to contemporary research trends ensure its continued prominence in scientific literature and industrial applications. As advancements in synthetic methodologies and computational tools evolve, this compound is poised to play an even greater role in addressing global challenges in health and sustainability.